Cas no 5510-10-1 (2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-Dioxide)

2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-Dioxide structure
5510-10-1 structure
Product Name:2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-Dioxide
CAS No:5510-10-1
MF:C9H9NO3S
MW:211.237661123276
MDL:MFCD08060283
CID:1591559
PubChem ID:7601754
Update Time:2025-04-21

2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

    • 4-[(2-bromo-5-chlorophenyl)sulfonyl]morpholine
    • VS-13212
    • 2,3-Dihydro-2-methyl-4H-1,2-benzothiazin-4-one 1,1-Dioxide
    • CPIFFCMMBZLKDK-UHFFFAOYSA-N
    • 2-methyl-2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide
    • BBL035746
    • Z1269188747
    • 2,3-Dihydro-2-methyl-4H-1,2-benzothiazin-4-one 1,1-Dioxide; 2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-dioxide; 3,4-Dihydro-2-methyl-4-oxo-2H-1,2-benzothiazine 1,1-dioxide
    • 2-Methyl-2,3-dihydro-4H-benzo[e][1,2]thiazin-4-one 1,1-dioxide
    • 2-methyl-2,3-dihydro-4H-1,2-benzothiazin-4-one 1,1-dioxide
    • 2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-dioxide
    • CS-0092025
    • 2-methyl-3,4-dihydro-2H-1
    • CHEMBL423532
    • STK604819
    • 2-methyl-4-oxo-3,4-dihydro-2h-1,2-benzothiazine-1,1-dioxide
    • 2-methyl-1,1-dioxo-3H-1lambda6,2-benzothiazin-4-one
    • 2-methyl-3,4-dihydro-2H-1??,2-benzothiazine-1,1,4-trione
    • EN300-3560965
    • AKOS005227697
    • starbld0027104
    • E?,2-benzothiazine-1,1,4-trione
    • 2-methyl-1,1-dioxo-3H-benzo[e]thiazin-4-one
    • SCHEMBL498521
    • 2-methyl-3,4-dihydro-2H-1lambda6,2-benzothiazine-1,1,4-trione
    • 3,4-dihydro-2-methyl-4-oxo-1,2-benzothiazine 1,1-dioxide
    • 5510-10-1
    • 2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-Dioxide
    • MDL: MFCD08060283
    • Inchi: 1S/C9H9NO3S/c1-10-6-8(11)7-4-2-3-5-9(7)14(10,12)13/h2-5H,6H2,1H3
    • InChI Key: CPIFFCMMBZLKDK-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C(CN1C)=O)(=O)=O

Computed Properties

  • Exact Mass: 338.93323
  • Monoisotopic Mass: 338.933154
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.67
  • Boiling Point: 454.9°C at 760 mmHg
  • Flash Point: 228.9°C
  • Refractive Index: 1.604
  • PSA: 46.61
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-Dioxide Security Information

2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-Dioxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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M297675-500mg
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$ 1081.00 2023-09-07
Enamine
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